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Compound of Interest

Compound Name: GSK-364735 potassium

Cat. No.: B15567731

Application Notes and Protocols for GSK-364735
Potassium

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for the
replication of the human immunodeficiency virus (HIV).[1] By blocking the strand transfer step
of viral DNA integration into the host genome, GSK-364735 effectively halts the viral life cycle.
[2][1] The potassium salt of GSK-364735 is often used in research settings. This document
provides detailed protocols for the preparation and storage of GSK-364735 potassium stock
solutions to ensure consistent and reliable experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of GSK-364735 potassium is provided in
the table below.
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Property Value

1,5-Naphthyridine-3-carboxamide, 7-((4-

) fluorophenyl)methyl)-1,2-dihydro-4-hydroxy-N-
Chemical Name _
(2-hydroxyethyl)-1-methyl-2-oxo-, potassium salt

(1:2)
GSK364735 potassium, S/GSK-364735
Synonyms )
potassium
CAS Number 912672-93-6
Molecular Formula C19H17FKN304
Molecular Weight 409.46 g/mol
Appearance Solid powder

Solubility and Storage

Proper solubility and storage are critical for maintaining the stability and activity of GSK-364735

potassium.

Parameter Recommendation

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
Short-term (days to weeks): 0 - 4°C, dry and

Storage of Solid Compound dark. Long-term (months to years): -20°C, dry
and dark.
Short-term (days to weeks): 0 - 4°C. Long-term

Storage of Stock Solution (months): -20°C or -80°C. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
GSK-364735 Potassium Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of GSK-364735 potassium
in DMSO. This concentration is a common starting point for subsequent dilutions for in vitro
assays.

Materials:

» GSK-364735 potassium (solid powder)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

» Vortex mixer

o (Optional) Sonicator

Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of GSK-364735 potassium to room
temperature to prevent condensation of moisture on the compound.

» Weighing the Compound: Carefully weigh out the desired amount of GSK-364735
potassium using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, you would need to weigh 4.095 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 409.46 g/mol = 4.095 mg
 Dissolution:

o Add the weighed GSK-364735 potassium to a sterile microcentrifuge tube or vial.
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o Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of
DMSO.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear. If precipitation is observed, gentle warming in a water bath (not exceeding 37°C) or
brief sonication may be used to aid dissolution.

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. For short-term storage (up to a
few weeks), 4°C is acceptable.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a GSK-364735 potassium
stock solution.
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Caption: Workflow for GSK-364735 Potassium Stock Solution Preparation.

Mechanism of Action: Inhibition of HIV-1 Integrase

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.benchchem.com/product/b15567731?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GSK-364735 targets the HIV-1 integrase enzyme, which catalyzes the insertion of the viral
DNA into the host cell's genome. This process involves two main steps: 3'-processing and
strand transfer. GSK-364735 is a strand transfer inhibitor.[2][1] It binds to the active site of the
integrase-viral DNA complex, chelating the essential metal ions and preventing the strand
transfer reaction.[2]

The diagram below illustrates the HIV-1 integration process and the point of inhibition by GSK-
364735.
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Caption: HIV-1 Integration Pathway and Inhibition by GSK-364735.

Conclusion
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The protocols and information provided in this document are intended to guide researchers in
the proper preparation and storage of GSK-364735 potassium stock solutions. Adherence to
these guidelines will help ensure the integrity of the compound and the reproducibility of
experimental results in the study of HIV-1 and other relevant research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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